N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide

• Molecular Formula: C11H9BrClN5O
• Molecular Weight: 342.58 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-(2-prop-2-enyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C11H9BrClN5O/c1-2-5-18-16-11(15-17-18)14-10(19)8-6-7(12)3-4-9(8)13/h2-4,6H,1,5H2,(H,14,16,19)
• InChI Key: JNSFMNSSDOKACP-UHFFFAOYSA-N
• SMILES: C=CCN1N=C(N=N1)NC(=O)C2=C(C=CC(=C2)Br)Cl

Description

N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a tetrazole derivative, which has been synthesized using a specific method and has been found to exhibit unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of specific enzymes or proteins involved in inflammation, cancer, and neurological disorders.
Biochemical and physiological effects:
N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide has been found to exhibit various biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties, as well as potential anticancer activity. It has also been found to have potential neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide in lab experiments is its potential to exhibit unique biochemical and physiological effects. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide. One direction is to further explore its potential use as an anti-inflammatory and analgesic agent. Another direction is to explore its potential use as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide involves a series of steps. The first step involves the reaction of 5-bromo-2-chlorobenzoic acid with thionyl chloride to form a chlorosulfonic acid derivative. The second step involves the reaction of the chlorosulfonic acid derivative with sodium azide to form an azidosulfonic acid derivative. The third step involves the reaction of the azidosulfonic acid derivative with allylamine to form N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide.

Scientific Research Applications

N-(2-allyl-2H-tetraazol-5-yl)-5-bromo-2-chlorobenzamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential use as an anticancer agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.